Cas no 87318-65-8 (null)

• Product Name: null
• CAS No: 87318-65-8
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 992464
• PubChem ID: 45085630
• Update Time: 2025-04-20

null Chemical and Physical Properties

Names and Identifiers

• null
• 3(2H)-Isoxazolone, 5-(2-oxopropyl)- (9CI)
• 87318-65-8
• 1-(3-hydroxy-isoxazol-5-yl)-propan-2-one
• 5-(2-Oxopropyl)isoxazol-3(2H)-one
• 3(2H)-ISOXAZOLONE, 5-(2-OXOPROPYL)-
• DB-271370

• Inchi： 1S/C6H7NO3/c1-4(8)2-5-3-6(9)7-10-5/h3H,2H2,1H3,(H,7,9)
• InChI Key： FOUZHPUBLCJVNF-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CC(C)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4Ų